Cas no 102044-28-0 (Cholane-24-carboxylicacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI))

• Product Name: Cholane-24-carboxylicacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI)
• CAS No: 102044-28-0
• MF: C₂₅H₄₂O₄
• MW: 406.598588466644
• CID: 186746
• PubChem ID: 128009
• Update Time: 2025-04-19

Cholane-24-carboxylicacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholane-24-carboxylicacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI)
• homoursodeoxycholic acid
• (5R)-5-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanoic acid (non-preferred name)
• Cholane-24-carboxylic acid, 3,7-dihydroxy-, (3alpha,5beta,7beta)-
• HUDCA
• 102044-28-0
• (5R)-5-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]hexanoic acid
• SCHEMBL22572510
• 24-homo-3alpha,7beta-dihydroxy-5beta-cholan-25-oic acid
• LMST04070033

• Inchi： 1S/C25H42O4/c1-15(5-4-6-22(28)29)18-7-8-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,4-14H2,1-3H3,(H,28,29)/t15-,16+,17-,18-,19+,20+,21+,23+,24+,25-/m1/s1
• InChI Key： ZKKGBMOMGYRROF-ZQMFMVRBSA-N
• SMILES： O[C@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 406.30846
• Monoisotopic Mass: 406.30830982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 7-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 7-hydroxysteroids